N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H14N4O2/c1-5-9(8(4)17-15-5)11(16)12-10-6(2)13-14-7(10)3/h1-4H3,(H,12,16)(H,13,14)
• InChI Key: PFMVXVCLIFFKQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)NC(=O)C2=C(ON=C2C)C
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol

Description

N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide, also known as DZP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a positive allosteric modulator of the GABA-A receptor, which is a type of receptor that is involved in the regulation of neurotransmitters in the brain.

Mechanism of Action

N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor in the presence of GABA, which is the primary neurotransmitter that binds to this receptor. This compound binds to a specific site on the GABA-A receptor, which results in an increase in the opening of the chloride ion channel. This leads to an increase in the inhibitory effects of GABA on the neurons in the brain, which can result in sedation, anxiolysis, and anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase the duration of the opening of the chloride ion channel in the GABA-A receptor, which leads to an increase in the inhibitory effects of GABA. This can result in sedation, anxiolysis, and anticonvulsant effects. This compound has also been shown to increase the binding affinity of GABA to the GABA-A receptor, which can enhance the effects of GABA.

Advantages and Limitations for Lab Experiments

N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide has a number of advantages for use in lab experiments. It is a highly specific tool that can be used to study the effects of the GABA-A receptor without affecting other neurotransmitter systems. It is also relatively easy to synthesize and has a long shelf life. However, this compound has some limitations for use in lab experiments. It is a synthetic compound that may not accurately represent the effects of endogenous compounds on the GABA-A receptor. Additionally, this compound has a relatively low potency, which can limit its usefulness in some experiments.

Future Directions

There are a number of future directions for research on N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide. One area of research is the development of more potent and selective positive allosteric modulators of the GABA-A receptor. These compounds could be used to treat a range of neurological disorders, including anxiety, insomnia, and epilepsy. Another area of research is the study of the effects of this compound on different subtypes of the GABA-A receptor. This could help to identify new targets for drug development. Finally, research could be conducted to investigate the potential use of this compound in combination with other drugs to enhance its effects or to reduce side effects.

Synthesis Methods

The synthesis method of N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide involves the reaction of 3,5-dimethylisoxazole-4-carboxylic acid with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid chloride in the presence of a base. This reaction results in the formation of this compound as a white crystalline solid with a melting point of 214-216°C.

Scientific Research Applications

N-(3,5-Dimethyl-1H-pyrazol-4-yl)-3,5-dimethylisoxazole-4-carboxamide has been used extensively in scientific research as a tool to study the GABA-A receptor. This receptor is involved in the regulation of neurotransmitters in the brain and is a target for many drugs used to treat anxiety, insomnia, and epilepsy. By studying the effects of this compound on the GABA-A receptor, researchers can gain a better understanding of how this receptor works and how it can be targeted to treat neurological disorders.